Cas no 2228179-82-4 (3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol
• CAS No: 2228179-82-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6324597
• PubChem ID: 165647065
• Update Time: 2025-08-05

3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol
• EN300-1796102
• 2228179-82-4

• Inchi： 1S/C10H14N2O/c1-7-6-12-3-2-9(7)10(11)4-8(13)5-10/h2-3,6,8,13H,4-5,11H2,1H3
• InChI Key： BWMHCQZVBAUUKU-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CN=CC=2C)(C1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol

3-Amino-3-(3-Methylpyridin-4-yl)cyclobutan-1-ol: A Comprehensive Overview

The compound with CAS No 2228179-82-4, known as 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This molecule is a derivative of cyclobutanols, which are four-membered cyclic alcohols, and incorporates an amino group and a substituted pyridine ring, making it a versatile compound for various chemical modifications and biological studies.

Cyclobutanols are known for their strained ring structure, which often imparts unique reactivity and selectivity in chemical reactions. The presence of the amino group in this compound further enhances its functional versatility, enabling it to participate in a wide range of biochemical interactions. The 3-methylpyridin-4-yl substituent adds aromaticity and potential for hydrogen bonding, which are critical for its pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol, exploring its potential as a building block in medicinal chemistry. Researchers have employed advanced synthetic techniques, including enantioselective catalysis and microwave-assisted synthesis, to optimize the production of this compound. These methods not only improve yield but also enhance the stereochemical purity, which is crucial for its application in drug discovery.

The biological activity of 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate key signaling pathways involved in cancer progression has been highlighted in recent oncology research.

In terms of pharmacokinetics, cyclobutanols like this compound demonstrate favorable absorption profiles due to their lipophilic nature, which enhances their bioavailability. The presence of the amino group also facilitates its interaction with cellular transporters, further aiding its distribution across biological membranes. These properties make it an attractive candidate for oral drug delivery systems.

The structural uniqueness of 3-amino-3-(3-methylpyridin-4-yl)cyclobutan-1-ol also lends itself to applications in materials science. Its rigid cyclobutane core can serve as a scaffold for constructing advanced materials with tailored mechanical and electronic properties. Researchers are currently investigating its use in self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to biomedical devices.

In conclusion, CAS No 2228179-82-4, or 3-amino-3-(3-methylpyridin-4-yllcyclobutan-l-o l, represents a multifaceted compound with immense potential across diverse scientific domains. Its combination of structural complexity and functional versatility positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the advancement of science and technology.